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Compound of Interest

Compound Name: (-)-Phenylglycinol

Cat. No.: B122099

An In-depth Technical Guide to the Safe Handling of (-)-Phenylglycinol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for (-)-
Phenylglycinol, also known as (R)-(-)-2-Phenylglycinol. The information is compiled from
various safety data sheets (SDS) to ensure a thorough understanding of the potential hazards
and the necessary safety measures. This document is intended for professionals in research
and drug development who handle this chemical.

Chemical Identification
e Chemical Name: (R)-(-)-2-Phenylglycinol[1][2][3]

e Synonyms: (D)-beta-Aminophenethyl alcohol, (R)-(-)-2-Amino-2-phenylethanol, D-(-)-alpha-
Phenylglycinol[1][3]

e CAS Number: 56613-80-0[1][2][3]
e Molecular Formula: CBH11NOJ[1][3]

e Molecular Weight: 137.18 g/mol [3][4]

Hazard Identification
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(-)-Phenylglycinol is classified as a hazardous substance. The following tables summarize its
GHS classification and hazard statements.

Table 1: GHS Hazard Classification

Hazard Class Category Reference(s)
Acute Toxicity, Oral 4 [2]
Skin Corrosion/Irritation 1B, 2 [2][5]

Serious Eye Damage/Eye
. 1,2A [2][5]
Irritation

Specific target organ toxicity

[2]

(single exposure)

Table 2: Hazard Statements and Pictograms

. . Hazard
Pictogram Signal Word Reference(s)
Statement(s)
] H302: Harmful if
GHSO07 Warning [2]

swallowed.[2]

H314: Causes severe

GHSO05 Danger skin burns and eye [5]
damage.[5]
] H315: Causes skin
GHSO07 Warning o [2]
irritation.[2]

H318: Causes serious
GHS05 Danger (5]
eye damage.[5]

] H319: Causes serious
GHSO07 Warning o [2]
eye irritation.[2]

] H335: May cause
GHSO07 Warning _ . [2]
respiratory irritation.[2]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of (-)-Phenylglycinol is provided

below.

Table 3: Physical and Chemical Properties

Property Value

Reference(s)

) Solid, Powder, Crystalline
Physical State
Powder

[1](61[7]

Light yellow, Off-white, White

Appearance (0 yellow [1](6][7]
Odor Odorless [1]
Melting Point 75-79 °C / 167 - 174.2 °F [3][6]
Solubility Slightly soluble in water. [7]
Sensitivity Air sensitive [1][7]

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Safe Handling

o Ventilation: Handle in a well-ventilated place. Use only outdoors or in a well-ventilated area.

[5][6] If user operations generate dust, fume, or mist, use ventilation to keep exposure to

airborne contaminants below the exposure limit.[8]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[5][6]

+ Hygiene Measures: Wash hands thoroughly after handling.[6][8] Avoid contact with skin and

eyes.[9] Do not breathe dust, fume, gas, mist, vapors, or spray.[2][10]

o Fire and Explosion Prevention: Keep away from heat and sources of ignition.[8]
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Storage

o Container: Keep container tightly closed.[1][8]

» Conditions: Store in a dry, cool, and well-ventilated place.[1][5][8] Keep in a dark place under
an inert atmosphere.[7] A corrosives area is recommended.[1][10] Store locked up.[6][11]

e Incompatible Materials: Strong oxidizing agents.[8]

Exposure Control and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.

Table 4: Personal Protective Equipment (PPE)
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Protection Type

Specification

Reference(s)

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[6]

[6]

Hand Protection

Wear protective gloves. Gloves
must be inspected prior to use.
[O][10]

[110]

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[10] A full suit is

recommended.[8]

[8110]

Respiratory Protection

A dust respirator or a
NIOSH/MSHA or European
Standard EN 149:2001
approved respirator should be
used if exposure limits are
exceeded or if irritation or other
symptoms are experienced.[8]
[10] A self-contained breathing
apparatus should be used to
avoid inhalation of the product

in case of a spill.[8]

[8110]

First-Aid Measures

Immediate medical attention is required in case of exposure.

Table 5: First-Aid Procedures
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Exposure Route First-Aid Measures Reference(s)

Remove person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give
Inhalation yg ) o 9.9 [1]

artificial respiration. Seek

immediate medical attention.

[1]

Immediately wash off with
soap and plenty of water while
_ removing all contaminated
Skin Contact [1][10]
clothes and shoes. Seek
immediate medical attention.

[1](10]

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.
Remove contact lenses, if
Eye Contact [11[5][6]
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[1](5](6]

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [1]8]

unconscious person. Call a

physician immediately.[1][8]

Accidental Release Measures
In the event of a spill, the following measures should be taken:
o Personal Precautions: Use personal protective equipment, including splash goggles, a full

suit, a dust respirator, boots, and gloves.[8] Ensure adequate ventilation and evacuate
personnel to safe areas.[5][9]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[2][5]

» Methods for Cleaning Up: Use appropriate tools to put the spilled solid in a convenient waste
disposal container.[8] For large spills, use a shovel to place the material into a suitable
container for disposal.[8]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][9]

e Unsuitable Extinguishing Media: Do not use a water jet.[8]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including oxides of carbon and nitrogen.[8]

o Protective Equipment: Firefighters should wear positive pressure self-contained breathing
apparatus (SCBA) and full turnout gear.[8]

Experimental Protocols

The safety data sheets reviewed for this guide do not contain detailed experimental protocols
for the determination of toxicological or ecotoxicological properties. Such studies are typically
conducted by specialized laboratories following standardized guidelines (e.g., OECD Test
Guidelines) and are not usually disclosed in detail in publicly available safety documents.

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for (-)-Phenylglycinol.
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Caption: General laboratory workflow for handling (-)-Phenylglycinol.
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Caption: Emergency response workflow for accidental exposure to (-)-Phenylglycinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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